Cas no 1804414-86-5 (2,3-Difluoro-5-hydroxybenzylamine)

• Product Name: 2,3-Difluoro-5-hydroxybenzylamine
• CAS No: 1804414-86-5
• MF: C₇H₇F₂NO
• MW: 159.133388757706
• CID: 4989900
• Update Time: 2025-10-30

2,3-Difluoro-5-hydroxybenzylamine Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-5-hydroxybenzylamine

• Inchi： 1S/C7H7F2NO/c8-6-2-5(11)1-4(3-10)7(6)9/h1-2,11H,3,10H2
• InChI Key： RDSIADXOIAAXSA-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C=C1CN)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 0.6
• Topological Polar Surface Area: 46.2

Additional information on 2,3-Difluoro-5-hydroxybenzylamine

Introduction to 2,3-Difluoro-5-hydroxybenzylamine (CAS No. 1804414-86-5)

2,3-Difluoro-5-hydroxybenzylamine, identified by its Chemical Abstracts Service (CAS) number 1804414-86-5, is a fluorinated aromatic amine derivative that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, characterized by its distinct structural features—including fluoro substituents at the 2 and 3 positions of the benzene ring and a hydroxyl group at the 5 position—exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The significance of 2,3-difluoro-5-hydroxybenzylamine lies in its potential applications across multiple domains of chemical biology and drug discovery. The presence of fluorine atoms is particularly noteworthy, as fluorine's electronic properties can modulate the metabolic stability, lipophilicity, and binding affinity of molecules. In recent years, fluorinated compounds have been extensively studied for their ability to enhance drug-like properties, such as improving pharmacokinetic profiles and reducing susceptibility to enzymatic degradation. This has led to an increased interest in derivatives like 2,3-difluoro-5-hydroxybenzylamine as building blocks for novel therapeutic agents.

One of the most compelling aspects of 2,3-difluoro-5-hydroxybenzylamine is its utility as a precursor in the synthesis of pharmacologically active compounds. For instance, researchers have explored its incorporation into kinase inhibitors, where the fluoro substituents contribute to selective binding to target enzymes. The hydroxyl group further provides a site for functionalization, allowing for the introduction of additional pharmacophores or modifications that can fine-tune biological activity. Such versatility makes this compound particularly attractive for medicinal chemists seeking to develop next-generation small-molecule drugs.

Recent advancements in computational chemistry and high-throughput screening have accelerated the exploration of 2,3-difluoro-5-hydroxybenzylamine and its derivatives. Computational models have been employed to predict the interactions between this compound and biological targets, providing insights into its potential therapeutic applications. For example, studies suggest that derivatives of 2,3-difluoro-5-hydroxybenzylamine may exhibit inhibitory effects on certain enzymes implicated in inflammatory diseases and cancer. These findings underscore the importance of this compound as a scaffold for drug discovery efforts.

The synthetic pathways for 2,3-difluoro-5-hydroxybenzylamine also warrant discussion. Given its structural complexity, multiple synthetic routes have been reported in the literature. One common approach involves the nucleophilic aromatic substitution (SNAr) reaction on a appropriately substituted fluoroaromatic precursor, followed by hydroxyl group introduction via oxidation or hydrolysis. Alternatively, palladium-catalyzed cross-coupling reactions have been utilized to construct the desired fluoro-substituted benzene ring. These synthetic strategies highlight the compound's accessibility and highlight its feasibility for large-scale production when required.

In addition to its pharmaceutical applications, 2,3-difluoro-5-hydroxybenzylamine has found utility in materials science and agrochemical research. The unique electronic properties conferred by fluorine substitution make it a candidate for developing advanced materials with tailored optical or electronic characteristics. Furthermore, its structural motifs are reminiscent of natural products that exhibit bioactivity, suggesting potential roles in crop protection agents or specialty chemicals.

The safety profile of 2,3-difluoro-5-hydroxybenzylamine is another critical consideration. While not classified as a hazardous material under standard regulatory frameworks, proper handling procedures should be followed to ensure safe laboratory practices. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas when handling this compound. As with any chemical intermediate used in research or industrial settings, adherence to good laboratory practices (GLP) is essential to minimize risks associated with exposure.

The future prospects for 2,3-difluoro-5-hydroxybenzylamine are promising given its versatility and growing body of research supporting its use as a chemical building block. Ongoing studies continue to uncover new synthetic methodologies and applications for this compound and its derivatives. As drug discovery efforts continue to evolve toward more targeted and effective therapies, compounds like 2,3-difluoro-5-hydroxybenzylamine are likely to play an increasingly important role in developing innovative treatments for various diseases.